Cas no 842155-06-0 (5-(2-phenylphenyl)-1H-imidazol-2-amine)

• Product Name: 5-(2-phenylphenyl)-1H-imidazol-2-amine
• CAS No: 842155-06-0
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 4211077
• PubChem ID: 21152499
• Update Time: 2025-04-24

5-(2-phenylphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 4-[1,1'-biphenyl]-2-yl-
• 1H-Imidazol-2-amine, 5-[1,1'-biphenyl]-2-yl-
• 5-(2-phenylphenyl)-1H-imidazol-2-amine
• EN300-1861717
• 842155-06-0
• SCHEMBL13665045
• SCHEMBL4519295

• Inchi： 1S/C15H13N3/c16-15-17-10-14(18-15)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-10H,(H3,16,17,18)
• InChI Key： QPOPBTBRUKSXAA-UHFFFAOYSA-N
• SMILES： C1(N)NC(C2=CC=CC=C2C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 235.110947427Da
• Monoisotopic Mass: 235.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.7Ų